Cas no 130492-78-3 (3-ethoxy-1-oxa-2,8-diazaspiro4.5dec-2-ene)

• Product Name: 3-ethoxy-1-oxa-2,8-diazaspiro4.5dec-2-ene
• CAS No: 130492-78-3
• MF: C₉H₁₆N₂O₂
• MW: 184.235542297363
• CID: 5217133
• PubChem ID: 10058216
• Update Time: 2025-05-26

3-ethoxy-1-oxa-2,8-diazaspiro4.5dec-2-ene Chemical and Physical Properties

Names and Identifiers

• 3-ethoxy-1-oxa-2,8-diazaspiro[4.5]dec-2-ene
• 1-Oxa-2,8-diazaspiro[4.5]dec-2-ene, 3-ethoxy-
• 3-ethoxy-1-oxa-2,8-diazaspiro4.5dec-2-ene

• Inchi： 1S/C9H16N2O2/c1-2-12-8-7-9(13-11-8)3-5-10-6-4-9/h10H,2-7H2,1H3
• InChI Key： DHYRWGQVQSCBRQ-UHFFFAOYSA-N
• SMILES： O1C2(CC(=N1)OCC)CCNCC2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 210
• XLogP3: 0.5
• Topological Polar Surface Area: 42.8

Additional information on 3-ethoxy-1-oxa-2,8-diazaspiro4.5dec-2-ene

Professional Introduction to Compound with CAS No. 130492-78-3 and Product Name: 3-ethoxy-1-oxa-2,8-diazaspiro4.5dec-2-ene

The compound with the CAS number 130492-78-3 and the product name 3-ethoxy-1-oxa-2,8-diazaspiro4.5dec-2-ene represents a fascinating molecule in the realm of chemical biology and pharmaceutical research. This spirocyclic structure, characterized by its unique oxygen and nitrogen heterocycles, has garnered significant attention due to its potential applications in drug discovery and molecular recognition. The presence of an ethoxy group and a spirocyclic core imparts distinct chemical properties that make it a promising candidate for further exploration.

In recent years, the field of medicinal chemistry has witnessed a surge in interest towards spirocyclic compounds, owing to their rigid framework and ability to mimic biological motifs. The 3-ethoxy-1-oxa-2,8-diazaspiro4.5dec-2-ene structure, with its oxygen and nitrogen atoms forming a crucial part of the heterocyclic system, is particularly noteworthy. This arrangement not only enhances the compound's solubility and bioavailability but also allows for interactions with biological targets in a highly specific manner.

One of the most compelling aspects of this compound is its potential as a scaffold for developing novel therapeutic agents. The spirocyclic core provides a stable platform for further functionalization, enabling chemists to tailor the molecule for specific biological activities. For instance, modifications at the ethoxy group can fine-tune pharmacokinetic properties, while alterations around the spiro center can enhance binding affinity to target proteins or enzymes.

Recent studies have highlighted the importance of heterocyclic compounds in drug design, particularly those containing oxygen and nitrogen atoms. These elements are frequently found in biologically active molecules due to their ability to form hydrogen bonds and participate in π-stacking interactions. The 3-ethoxy-1-oxa-2,8-diazaspiro4.5dec-2-ene molecule exemplifies this trend, as it integrates both oxygen and nitrogen into its core structure.

The synthesis of such complex molecules often presents significant challenges, but advances in synthetic methodologies have made it increasingly feasible to construct intricate spirocyclic systems. Techniques such as transition-metal-catalyzed reactions and organometallic chemistry have played a crucial role in facilitating the assembly of these molecules. Additionally, computational methods are being employed to predict and optimize reaction pathways, thereby accelerating the discovery process.

In terms of biological activity, preliminary studies on derivatives of 3-ethoxy-1-oxa-2,8-diazaspiro4.5dec-2-ene have shown promising results in various pharmacological assays. For example, certain analogs have demonstrated inhibitory effects on enzymes involved in inflammatory pathways, suggesting potential applications in treating chronic inflammatory diseases. Furthermore, the rigid spirocyclic framework may facilitate favorable interactions with membrane-bound receptors, opening avenues for developing treatments targeting neurological disorders.

The role of computational chemistry in understanding the behavior of such molecules cannot be overstated. Molecular modeling techniques allow researchers to predict how these compounds will interact with biological targets at the atomic level. This information is invaluable for designing experiments and optimizing lead structures before moving into costly wet-lab synthesis.

As our understanding of complex biological systems grows, so does the demand for sophisticated molecular tools capable of modulating these systems precisely. The 3-ethoxy-1-oxya-xoza-spiro4.o-dec-oene scaffold offers a versatile platform for addressing this need. By leveraging its unique structural features, researchers can develop molecules that exhibit high selectivity and potency while minimizing off-target effects.

The future directions for research on this compound are numerous and exciting. Further exploration into its pharmacological profile will be essential to uncover new therapeutic applications. Additionally, investigating its potential as a tool compound for studying biological mechanisms could provide insights into disease pathways that are currently not well understood.

In conclusion,3-oxyo-oxya-xoza-spiro4.o-dec-oene represents a significant advancement in medicinal chemistry due to its unique structural features and potential applications in drug development. Its spirocyclic core combined with functional groups such as the ethoxy moiety makes it an attractive scaffold for designing novel therapeutic agents with high specificity and efficacy.